Cas no 59181-35-0 (1-benzoyl-1,2,3,4-tetrahydropyridin-4-one)

• Product Name: 1-benzoyl-1,2,3,4-tetrahydropyridin-4-one
• CAS No: 59181-35-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 2834030
• PubChem ID: 12791763
• Update Time: 2025-05-26

1-benzoyl-1,2,3,4-tetrahydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-1,2,3,4-tetrahydropyridin-4-one
• DTXSID70509979
• 1-Benzoyl-2,3-dihydropyridin-4(1H)-one
• DTXCID00460786
• DB-201547
• 59181-35-0
• SCHEMBL5544959
• 1-benzoyl-2,3-dihydro-4(1H)-pyridinone
• 1-benzoyl-2,3-dihydro-1H-pyridin-4-one

• Inchi： 1S/C12H11NO2/c14-11-6-8-13(9-7-11)12(15)10-4-2-1-3-5-10/h1-6,8H,7,9H2
• InChI Key： KRBVJKJZVSIXLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=CC(CC1)=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-benzoyl-1,2,3,4-tetrahydropyridin-4-one

Comprehensive Overview of 1-Benzoyl-1,2,3,4-tetrahydropyridin-4-one (CAS No. 59181-35-0): Properties, Applications, and Industry Insights

1-Benzoyl-1,2,3,4-tetrahydropyridin-4-one (CAS No. 59181-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This tetrahydropyridine derivative is characterized by a benzoyl group attached to a partially saturated pyridine ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₁NO₂, and precise molecular weight of 201.22 g/mol contribute to its distinct physicochemical properties, including solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO).

In recent years, the demand for heterocyclic compounds such as 1-benzoyl-1,2,3,4-tetrahydropyridin-4-one has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis methods for tetrahydropyridine derivatives" or "applications of benzoyl-substituted heterocycles," reflecting the compound's relevance in modern chemistry. Its role as a building block for pharmaceutical intermediates is particularly notable, with studies highlighting its potential in designing kinase inhibitors and neuroactive agents.

The compound's stability under ambient conditions and compatibility with diverse reaction conditions (e.g., Grignard reactions or catalytic hydrogenation) make it a favorite among synthetic chemists. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity, which typically exceeds 97% in commercial samples. Environmental and safety assessments confirm its low ecotoxicity, aligning with the growing industry focus on "green chemistry" and "sustainable synthesis."

Emerging trends in AI-driven drug discovery have further amplified interest in CAS No. 59181-35-0, as machine learning models identify its scaffold as promising for target modulation. Discussions on platforms like ResearchGate often center on "structure-activity relationships of tetrahydropyridines" or "scalable production techniques," underscoring its interdisciplinary appeal. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper lab practices (e.g., ventilation, PPE) are recommended.

From an industrial perspective, suppliers optimize 1-benzoyl-1,2,3,4-tetrahydropyridin-4-one production to meet Good Manufacturing Practice (GMP) standards, ensuring consistency for high-value applications. Patent analyses reveal its use in photocatalysis and ligand design, addressing contemporary challenges in energy storage and catalysis. As the scientific community prioritizes "fragment-based drug design" and "covalent inhibitors," this compound's adaptability positions it as a key player in next-generation research.

In summary, 1-Benzoyl-1,2,3,4-tetrahydropyridin-4-one exemplifies the convergence of synthetic utility and innovation. Its multifaceted applications—from medicinal chemistry to advanced materials—resonate with global priorities like precision medicine and circular economy. Continuous exploration of its derivatives promises to unlock novel functionalities, cementing its status as a cornerstone in modern chemical enterprises.